Cas no 194800-57-2 (Phosphonic acid, (4-[2,2':6',2''-terpyridin]-4'-ylphenyl)-)

• Product Name: Phosphonic acid, (4-[2,2':6',2''-terpyridin]-4'-ylphenyl)-
• CAS No: 194800-57-2
• MF: C₂₁H₁₆N₃O₃P
• MW: 389.34380531311
• CID: 1387531
• PubChem ID: 20663021
• Update Time: 2025-04-20

Phosphonic acid, (4-[2,2':6',2''-terpyridin]-4'-ylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (4-[2,2':6',2''-terpyridin]-4'-ylphenyl)-
• [4-(2,6-dipyridin-2-ylpyridin-4-yl)phenyl]phosphonic acid
• (4-([2,2':6',2''-terpyridin]-4'-yl)phenyl)phosphonic acid
• 4'-(4-Phosphonophenyl)-2,2':6',2''-terpyridine
• Phosphonic acid, P-(4-[2,2':6',2''-terpyridin]-4'-ylphenyl)-
• DTXSID90609309
• 194800-57-2
• [4-([1~2~,2~2~:2~6~,3~2~-Terpyridin]-2~4~-yl)phenyl]phosphonic acid

• Inchi： 1S/C21H16N3O3P/c25-28(26,27)17-9-7-15(8-10-17)16-13-20(18-5-1-3-11-22-18)24-21(14-16)19-6-2-4-12-23-19/h1-14H,(H2,25,26,27)
• InChI Key： NOXNGWXQHFWDNW-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)C1C=C(C2C=CC=CN=2)N=C(C2C=CC=CN=2)C=1)(=O)(O)O

Computed Properties

• Exact Mass: 389.09308
• Monoisotopic Mass: 389.09292838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 96.2